Cas no 4430-42-6 (Berteroin)

• Product Name: Berteroin
• CAS No: 4430-42-6
• MF: C₇H₁₃NS₂
• MW: 175.314819097519
• CID: 331394
• Update Time: 2025-04-24

Berteroin Chemical and Physical Properties

Names and Identifiers

• Pentane,1-isothiocyanato-5-(methylthio)-
• 1-isothiocyanato-5-methylsulfanylpentane
• BERTEROIN
• BERTEROIN(RG)
• 5-Methylmercapto-pentylisothiocyanat
• 5-methylsulfanyl-pentyl isothiocyanate
• Berteroin

• Inchi： 1S/C7H13NS2/c1-10-6-4-2-3-5-8-7-9/h2-6H2,1H3
• InChI Key： HBVIMVJTUQNSEP-UHFFFAOYSA-N
• SMILES： S(C)CCCCCN=C=S

Computed Properties

• Exact Mass: 175.04900

Experimental Properties

• PSA: 69.75000
• LogP: 2.62250
• FEMA: 4416 | 5-(METHYLTHIO)PENTYL ISOTHIOCYANATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on Berteroin

Pentane,1-isothiocyanato-5-(methylthio)- (CAS No. 4430-42-6): A Comprehensive Overview

The compound Pentane,1-isothiocyanato-5-(methylthio)- (CAS No. 4430-42-6) is a specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an isothiocyanato group at the 1-position and a methylthio group at the 5-position of a pentane backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of Pentane,1-isothiocyanato-5-(methylthio)- in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its role as a building block for synthesizing novel polymers with enhanced mechanical and thermal properties. The isothiocyanato group serves as a reactive site for polymerization reactions, enabling the creation of materials with tailored functionalities. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that this compound can be used to synthesize thermoresistant polymers suitable for high-temperature applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, Pentane,1-isothiocyanato-5-(methylthio)- has been investigated for its potential in drug delivery systems. The methylthio group exhibits biocompatibility and can be utilized to modify drug carriers, enhancing their stability and targeting efficiency. A 2022 research article in *Journal of Controlled Release* reported that this compound can be incorporated into lipid-based nanoparticles to improve drug encapsulation efficiency and reduce toxicity profiles.

The synthesis of Pentane,1-isothiocyanato-5-(methylthio)- involves a multi-step process that typically begins with the preparation of the pentane backbone followed by functionalization with the respective groups. Recent advancements in catalytic methods have optimized the synthesis pathway, reducing production costs and improving yield rates. For example, a 2023 study in *Organic Process Research & Development* introduced a palladium-catalyzed coupling reaction that significantly streamlined the synthesis process.

From an environmental perspective, Pentane,1-isothiocyanato-5-(methylthio)- has been evaluated for its biodegradability and ecological impact. According to a 2023 report by the European Chemicals Agency (ECHA), this compound demonstrates moderate biodegradation rates under aerobic conditions, making it suitable for applications where environmental sustainability is a priority.

In conclusion, Pentane,1-isothiocyanato-5-(methylthio)- (CAS No. 4430-42-6) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in polymer chemistry, drug delivery systems, and material science. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.